Cas no 96090-12-9 (Benzene, 1-bromo-4-(3-bromo-1-propenyl)-)

Benzene, 1-bromo-4-(3-bromo-1-propenyl)- structure
96090-12-9 structure
Product Name:Benzene, 1-bromo-4-(3-bromo-1-propenyl)-
CAS No:96090-12-9
MF:C9H8Br2
MW:275.967821121216
CID:751578
PubChem ID:54519806
Update Time:2025-04-19

Benzene, 1-bromo-4-(3-bromo-1-propenyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-bromo-4-(3-bromo-1-propenyl)-
    • 1-bromo-4-(3-bromo-1-propen-1-yl)Benzene
    • 1-bromo-4-(3-bromoprop-1-enyl)benzene
    • AKOS017875775
    • 1-Bromo-4-(3-bromoprop-1-en-1-yl)benzene
    • FT-0706818
    • YOZFZNNDFOOJMQ-UHFFFAOYSA-N
    • DTXSID70711914
    • 1-bromo-[3-(4-bromophenyl)]-prop-2-ene
    • 1-bromo-3-(4-bromophenyl)-prop-2-ene
    • 96090-12-9
    • 4-bromocinnamyl bromide
    • Inchi: 1S/C9H8Br2/c10-7-1-2-8-3-5-9(11)6-4-8/h1-6H,7H2
    • InChI Key: YOZFZNNDFOOJMQ-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(C=CCBr)=CC=1

Computed Properties

  • Exact Mass: 275.897
  • Monoisotopic Mass: 273.899
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 124
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 0A^2
  • XLogP3: 3.8
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